Cas no 872843-55-5 (N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide)

N,N-diethyl-2-{3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]-1H-indol-1-yl}acetamide is a specialized organic compound featuring a unique indole-piperidine hybrid structure. Its molecular design incorporates a diethylacetamide moiety linked to a 3-substituted indole core, further functionalized with a 3-methylpiperidine-derived ketoacetyl group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting neurological or metabolic pathways. The presence of both lipophilic (indole, piperidine) and polar (amide, ketone) groups enhances its binding versatility, while the methyl substitution on the piperidine ring may influence stereoelectronic properties. The compound's modular architecture allows for further derivatization, making it a candidate for structure-activity relationship studies in drug discovery or biochemical probe development.
N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide structure
872843-55-5 structure
Product Name:N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide
CAS No:872843-55-5
MF:C22H29N3O3
MW:383.4839656353
CID:6382305
PubChem ID:4248918
Update Time:2025-10-28

N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide
    • N,N-diethyl-2-[3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide
    • 872843-55-5
    • AKOS024619062
    • N,N-diethyl-2-(3-(2-(3-methylpiperidin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide
    • F2001-0023
    • N,N-diethyl-2-{3-[2-(3-methylpiperidin-1-yl)-2-oxoacetyl]-1H-indol-1-yl}acetamide
    • Inchi: 1S/C22H29N3O3/c1-4-23(5-2)20(26)15-25-14-18(17-10-6-7-11-19(17)25)21(27)22(28)24-12-8-9-16(3)13-24/h6-7,10-11,14,16H,4-5,8-9,12-13,15H2,1-3H3
    • InChI Key: KMUBQAAEWUPFGT-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(C(C(N2CCCC(C)C2)=O)=O)=C1

Computed Properties

  • Exact Mass: 383.22089180g/mol
  • Monoisotopic Mass: 383.22089180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62.6Ų

N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide Pricemore >>

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Additional information on N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide

Recent Advances in the Study of N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide (CAS: 872843-55-5)

The compound N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide (CAS: 872843-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indole and piperidine structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide via a multi-step reaction sequence, highlighting its improved yield and purity compared to previous methods. The study also explored the compound's binding affinity to specific biological targets, revealing promising interactions with G-protein-coupled receptors (GPCRs) implicated in neurological disorders.

In another groundbreaking study, researchers investigated the compound's potential as an anticancer agent. Preclinical trials demonstrated that N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit angiogenesis, as detailed in a recent publication in Cancer Research (2024).

Further studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A 2023 study in Drug Metabolism and Disposition reported that N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide displayed favorable oral bioavailability and a relatively long half-life in animal models, suggesting its potential for oral administration in clinical settings.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through further optimization and rigorous safety assessments. Ongoing research is focused on structural modifications to improve selectivity and reduce adverse effects, as well as on identifying synergistic combinations with existing therapeutics.

In conclusion, N,N-diethyl-2-{3-2-(3-methylpiperidin-1-yl)-2-oxoacetyl-1H-indol-1-yl}acetamide (CAS: 872843-55-5) represents a promising candidate for further investigation in the fields of oncology and neurology. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for future research, with the potential to yield novel therapeutic agents. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be crucial in advancing this compound toward clinical applications.

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